Gerioptil
Overview
Description
Gerioptil is a combination of vitamins & minerals with or without novocain.
Scientific Research Applications
Gerioptil in Senility and Dementia
A controlled trial conducted by Cashman and Lawes (1961) examined the effects of Gerioptil on psychological dimensions in senile patients. Gerioptil, which includes procaine (also known as H3), was tested for its potential impact on mental abilities in patients with senile or arteriosclerotic dementia. The study aimed to provide scientific evidence against the extensive therapeutic claims made without adequate statistical and scientific control in earlier studies by Professor Aslan and her colleagues (Cashman & Lawes, 1961).
Critique of Gerioptil Research
Criticism has been directed towards the methodology and claims of Gerioptil's effectiveness in treating senility. The controlled trial by Cashman and Lawes faced scrutiny for its limited patient group and the application of elaborate assessment tests after just a single course of Gerioptil injections. This criticism highlights the challenges in conducting controlled trials for treatments like Gerioptil, emphasizing the necessity of chronic treatment for chronic conditions like senility (Robinson, Bell, & Sturdy, 1961).
Conclusions on Gerioptil's Efficacy
properties
CAS RN |
8054-74-8 |
|---|---|
Product Name |
Gerioptil |
Molecular Formula |
C36H48N6O14 |
Molecular Weight |
788.8 |
IUPAC Name |
2-(diethylamino)ethyl 4-aminobenzoate compound with (R)-5-((S)-1,2-dihydroxyethyl)-3,4-dihydroxyfuran-2(5H)-one and 7,8-dimethyl-10-((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)benzo[g]pteridine-2,4(3H,10H)-dione (1:1:1) |
InChI |
1S/C17H20N4O6.C13H20N2O2.C6H8O6/c1-7-3-9-10(4-8(7)2)21(5-11(23)14(25)12(24)6-22)15-13(18-9)16(26)20-17(27)19-15;1-3-15(4-2)9-10-17-13(16)11-5-7-12(14)8-6-11;7-1-2(8)5-3(9)4(10)6(11)12-5/h3-4,11-12,14,22-25H,5-6H2,1-2H3,(H,20,26,27);5-8H,3-4,9-10,14H2,1-2H3;2,5,7-10H,1H2/t11-,12+,14-;;2-,5+/m0.0/s1 |
InChI Key |
BBCZXPWIKLWQGO-HBULEUDYSA-N |
SMILES |
CCN(CCOC(c1ccc(N)cc1)=O)CC.Cc2c(C)cc3n(C[C@H](O)[C@H](O)[C@H](O)CO)c(nc(=O)[nH]c4=O)c4nc3c2.O=C(O5)C(O)=C(O)[C@H]5[C@@H](O)CO |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Gerioptil; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(23Z,25Z,27Z,29Z,31Z,33Z,35Z)-22-[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-38-[7-(4-aminophenyl)-5-hydroxy-4-methyl-7-oxoheptan-2-yl]-4,10,12,14,18,20-hexahydroxy-37-methyl-2,8,16-trioxo-1-oxacyclooctatriaconta-23,25,27,29,31,33,35-heptaene-19-carboxylic acid](/img/structure/B607546.png)
![3-[[7-[3-Aminopropyl(carbamimidoyl)amino]-2,3-dihydroimidazo[1,2-b]pyrazol-5-yl]methyl]-7-[[2-(5-amino-1,2,4-thiadiazol-3-yl)-2-(2-carboxypropan-2-yloxyimino)acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;sulfuric acid](/img/structure/B607548.png)
![6-[2-Chloro-4-(6-Methylpyrazin-2-Yl)phenyl]-8-Ethyl-2-{[2-(1-Methylpiperidin-4-Yl)ethyl]amino}pyrido[2,3-D]pyrimidin-7(8h)-One](/img/structure/B607550.png)
![3-(3,5-Dibromo-4-hydroxy-benzoyl)-2-ethyl-benzofuran-6-sulfonic acid [4-(thiazol-2-ylsulfamoyl)-phenyl]-amide](/img/structure/B607554.png)
![(4-(4-(6-Fluorobenzo[d]oxazol-2-yl)benzoyl)piperazin-1-yl)(1-hydroxycyclopropyl)methanone](/img/structure/B607559.png)
![(S)-5-((1-(4,4-difluoro-3-(3-fluoro-1H-pyrazol-1-yl)butanoyl)-4-hydroxypiperidin-4-yl)methyl)-1-(4-fluorophenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one](/img/structure/B607560.png)
